7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 7-chloro-3-(3,4-dimethylphenyl)sulfonyl-N-(3-methylsulfanylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C24H20ClN5O2S2/c1-14-7-9-19(11-15(14)2)34(31,32)24-23-27-22(26-17-5-4-6-18(13-17)33-3)20-12-16(25)8-10-21(20)30(23)29-28-24/h4-13H,1-3H3,(H,26,27)
• InChI Key: TXGCKECRDVHBIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CC(=C4)Cl)NC5=CC(=CC=C5)SC)C
• Molecular Formula: C24H20ClN5O2S2
• Molecular Weight: 510.0 g/mol

Description

7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O2S2 and its molecular weight is 510.03. The purity is usually 95%.
BenchChem offers high-quality 7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound 7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is part of a broader class of triazoloquinazolines. These compounds are known for their diverse applications, particularly in synthesis and structural analysis. For instance, research has shown the preparation and X-ray crystallography of similar triazoloquinazolines, demonstrating their complex molecular structures and potential for further chemical modifications (Crabb et al., 1999).

Chemical Transformations and Derivatives

• Novel derivatives of triazoloquinazolines have been synthesized, showcasing the versatility of these compounds in chemical transformations. These derivatives are obtained using different building blocks and can lead to a variety of molecular structures with potential applications in various fields (Al-Salahi & Geffken, 2011).

Potential for Drug Development

• While the focus is not on drug use or dosage, it's noteworthy that triazoloquinazoline derivatives have been explored in the context of drug development. For instance, studies have synthesized compounds for their potential H1-antihistaminic activities, indicating the medical relevance of these molecules (Alagarsamy et al., 2008).

Antimicrobial and Antifungal Applications

• The antimicrobial and antifungal properties of triazoloquinazolines and their derivatives have been a significant area of research. Some studies have synthesized new derivatives specifically to test against various microbial strains, showing promising results in inhibiting bacterial and fungal growth (Patel et al., 2010).

Applications in Agriculture

• Additionally, certain triazoloquinazoline derivatives exhibit herbicidal activity, suggesting potential applications in agriculture. These compounds have been found to be effective against a broad spectrum of vegetation, highlighting their utility in plant ecosystem management (Moran, 2003).